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Compound of Interest

Compound Name: 1-Naphthol-D8

Cat. No.: B3044119

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 1-Naphthol-D8, a
deuterated analog of 1-Naphthol. While specific safety data for the deuterated form is limited,
the primary hazards are associated with the parent molecule. Therefore, this document
synthesizes information from various safety data sheets (SDS) for 1-Naphthol and incorporates
specific data for 1-Naphthol-D8 where available. The information is intended to ensure the
safe handling of this compound in a laboratory setting.

Chemical and Physical Properties

1-Naphthol-D8 is a solid, and its physical and chemical properties are crucial for safe handling
and storage. The properties of both the deuterated and non-deuterated forms are presented
below for comparison.
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Property 1-Naphthol-D8 1-Naphthol Source(s)

Molecular Formula C10DsO C10HsO [1]

Molecular Weight 152.22 g/mol 144.17 g/mol [1][2]

] White to pale yellow

Appearance Solid ) [1][2]
crystalline powder

Melting Point Not available 95-99°C [2]

Boiling Point Not available 280°C [2]

) 125.00 °C (closed
Flash Point 128°C [1][2]
cup)

Density Not available 1.15 g/cm? [2]
Slightly soluble in
water; soluble in

Solubility Not available organic solvents like [2]

ethanol, ether, and

chloroform.

Isotopic Purity

97 atom % D

Not Applicable

[1]

Hazard Identification and Classification

1-Naphthol-D8 is classified as a hazardous substance. The hazard classifications are

consistent with its non-deuterated counterpart and are summarized below.
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Hazard Class GHS Classification
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 3
Skin Irritation Category 2
Serious Eye Damage Category 1

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)

Chronic Aquatic Toxicity Category 2

Signal Word: Danger([1]

Hazard Statements:[1]

H302: Harmful if swallowed.

e H311: Toxic in contact with skin.

e H315: Causes skin irritation.

o H318: Causes serious eye damage.

o H335: May cause respiratory irritation.

e H411: Toxic to aquatic life with long lasting effects.

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling 1-Naphthol-D8 to minimize
exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A systematic approach to selecting PPE is crucial. The following diagram outlines the decision-
making process for appropriate PPE selection when handling 1-Naphthol-D8.
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Start: Handling 1-Naphthol-D8
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Caption: PPE Selection Workflow for Handling 1-Naphthol-D8.

Engineering Controls

« Always handle 1-Naphthol-D8 in a well-ventilated area, preferably within a certified chemical
fume hood to minimize inhalation exposure.[2][3]

+ Ensure safety shower and eyewash stations are readily accessible and in good working
order.

Handling Procedures

* Avoid contact with skin, eyes, and clothing.[4]
¢ Avoid the formation of dust and aerosols.[4]

e Do not breathe dust, vapors, mist, or gas.[3]
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e Wash hands thoroughly after handling and before breaks.[4][5]

o Keep away from heat, sparks, open flames, and other ignition sources.[5]

Storage

» Store in a cool, dry, and well-ventilated place.[4][5]
o Keep the container tightly closed to prevent contamination and moisture exposure.[2][4]

o Store away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures and Spill Cleanup

In the event of a spill, immediate and appropriate action is necessary to prevent contamination
and exposure.

Spill Cleanup Protocol

The following diagram outlines the general procedure for cleaning up a solid chemical spill.
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Spill of 1-Naphthol-D8 Occurs

Evacuate Immediate Area
(if necessary)

l

Notify Supervisor and EHS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain the Spill
(Prevent spreading)

Clean Up Spill

1. Gently sweep up solid material.
2. Avoid creating dust. Decontaminate the Area
3. Place in a labeled, sealed container.

Dispose of Waste
(Follow institutional guidelines for hazardous waste)

Spill Cleanup Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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